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Compound of Interest

Compound Name: Drostanolone Enanthate

Cat. No.: B3415291

Technical Support Center: Drostanolone
Enanthate Stability

This guide provides troubleshooting advice and answers to frequently asked questions for
researchers, scientists, and drug development professionals working with Drostanolone
enanthate. It focuses on best practices to minimize degradation during sample storage and
analytical processing.

Frequently Asked Questions (FAQs)
Section 1: General Stability and Storage

Q1: What is the primary degradation pathway for Drostanolone enanthate?

Al: The most significant degradation pathway for Drostanolone enanthate is the hydrolysis of
the enanthate ester bond at the C17f3 position. This reaction cleaves the ester, yielding the
active parent hormone, Drostanolone (2a-methyl-5a-androstan-173-ol-3-one), and heptanoic
acid.[1] This hydrolysis can be catalyzed by exposure to acidic or basic conditions and elevated
temperatures.[2] Other potential degradation pathways, particularly for the steroidal core,
include oxidation and photodegradation upon exposure to light.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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